[3-(2,4-Dimethylphenoxy)propyl]methylamine hydrochloride

• IUPAC Name: 3-(2,4-dimethylphenoxy)-N-methylpropan-1-amine;hydrochloride
• InChI: InChI=1S/C12H19NO.ClH/c1-10-5-6-12(11(2)9-10)14-8-4-7-13-3;/h5-6,9,13H,4,7-8H2,1-3H3;1H
• InChI Key: DKFCOMFMPPDEOP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCCCNC)C.Cl
• Molecular Formula: C12H20ClNO
• Molecular Weight: 229.74 g/mol
• CAS No.: 1609406-98-5

Description

[3-(2,4-Dimethylphenoxy)propyl]methylamine hydrochloride is a chemical compound with the molecular formula C12H20ClNO and a molecular weight of 229.75 g/mol

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [3-(2,4-Dimethylphenoxy)propyl]methylamine hydrochloride typically involves the reaction of 2,4-dimethylphenol with 3-chloropropylamine in the presence of a base to form the intermediate [3-(2,4-Dimethylphenoxy)propyl]amine. This intermediate is then methylated using methyl iodide to yield the final product, which is subsequently converted to its hydrochloride salt by treatment with hydrochloric acid .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure consistent quality and yield.

Chemical Reactions Analysis

Types of Reactions

[3-(2,4-Dimethylphenoxy)propyl]methylamine hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can convert the compound to its corresponding amine.

Substitution: The compound can undergo nucleophilic substitution reactions, where the methylamine group is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Nucleophiles like sodium azide or potassium cyanide can be employed under appropriate conditions.

Major Products Formed

Oxidation: N-oxides of [3-(2,4-Dimethylphenoxy)propyl]methylamine.

Reduction: Corresponding amine derivatives.

Substitution: Various substituted amines depending on the nucleophile used.

Scientific Research Applications

[3-(2,4-Dimethylphenoxy)propyl]methylamine hydrochloride has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biological targets.

Medicine: Explored for its potential therapeutic effects and as a precursor in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of [3-(2,4-Dimethylphenoxy)propyl]methylamine hydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may act as an agonist or antagonist, modulating the activity of these targets and influencing various biochemical pathways .

Comparison with Similar Compounds

Similar Compounds

[3-(2,4-Dimethylphenoxy)propyl]amine: Lacks the methyl group on the amine.

[3-(2,4-Dimethylphenoxy)propyl]methylamine: The free base form without the hydrochloride salt.

Uniqueness

[3-(2,4-Dimethylphenoxy)propyl]methylamine hydrochloride is unique due to its specific structural features, which confer distinct chemical and biological properties. The presence of the hydrochloride salt enhances its solubility and stability, making it more suitable for various applications .